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Compound of Interest

Compound Name: 1,3-Dioxan-2-ol

CAS No.: 67842-74-4

Cat. No.: B14474135

Get Quote

Executive Summary & Chemical Context
1,3-Dioxan-2-ol (often sourced as its stable solid form, Glycolaldehyde Dimer, CAS: 23147-58-

2) presents a unique safety profile that fluctuates based on its physical state.

While the commercial solid dimer is often classified as low-hazard, it exists in a dynamic

equilibrium. Upon dissolution in aqueous or organic media, it reverts to the monomeric

glycolaldehyde and 1,3-dioxan-2-ol forms. This generates reactive aldehyde species capable

of protein cross-linking and sensitization.

Crucial Safety Directive: Do not treat this substance solely based on the solid-state SDS. You

must adopt a "Reactive Intermediate" safety posture once the compound is solvated.
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Hazard Category
GHS Classification
(Conservative)

Operational Implication

Physical State
Solid (Dimer)

Liquid (Monomer in solution)

Dust management is critical

during weighing; vapor

management is critical during

reaction.

Health (Acute) H315 / H319 (Skin/Eye Irritant)
The monomeric aldehyde form

is a mucous membrane irritant.

Sensitization
H317 (Potential Skin

Sensitizer)

Aldehydes are known haptens.

Long-term low-level exposure

can induce allergic dermatitis.

Reactivity
H227 (Combustible Liquid -

Monomer)

In solution, flash points drop

significantly depending on the

solvent (e.g., THF, DCM).

Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent not just acute burns, but chronic sensitization.

A. Hand Protection (Glove Selection)
Rationale: 1,3-Dioxan-2-ol is hydrophilic but often handled in organic solvents to drive

reactions.
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Task
Primary Glove
Material

Thickness
Breakthrough
Time

Protocol

Weighing (Solid) Nitrile
0.11 mm

(Standard)
>480 min (Solid)

Single layer.

Discard if dusty.

[1][2]

Synthesis

(Aqueous)

Nitrile (Extended

Cuff)
0.14 mm >240 min

Double-glove

recommended to

prevent micro-

exposure.

Synthesis

(Organic)

Laminate (Silver

Shield) or High-

Grade Butyl

0.70 mm >480 min

Mandatory if

using DCM or

THF as carrier

solvents.

Standard nitrile

degrades rapidly

in these.

B. Respiratory & Eye Protection[1][2][3][4][5]
Eyes:Chemical Splash Goggles (Indirect Vented) are required. Safety glasses are insufficient

due to the risk of aldehyde solution splashing, which can cause corneal clouding.

Respiratory:

Solid Handling: Use a P95/P100 particulate respirator if handling >10g outside a fume

hood.

Solution Handling: All operations must occur in a certified fume hood. If hood failure

occurs, use a Full-Face Respirator with ABEK (Organic Vapor/Acid Gas) cartridges.

C. Body Protection[1][3][4][6][7][8][9]
Lab Coat: 100% Cotton or Nomex (Flame Resistant). Synthetic blends (polyester) should be

avoided due to flammability risks with organic solvents.

Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes.
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Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

Equilibrium Check: Remove the container from 2-8°C storage. Allow it to warm to room

temperature inside a desiccator to prevent condensation (water catalyzes the

monomerization).

Static Control: The dimer is a crystalline powder prone to static. Use an antistatic gun or

polonium strip if weighing <10 mg.

Transfer: Weigh inside a fume hood. If the balance is outside, transfer the solid into a tared

vial, cap immediately, and then weigh.

Phase 2: Solvation & Reaction
Solvent Addition: Add solvent slowly.

Note: In water, the ring opens to glycolaldehyde. In anhydrous THF, the cyclic 1,3-dioxan-
2-ol form is favored.

Inert Atmosphere: If using the monomer for cross-linking, blanket with Nitrogen or Argon.

Oxygen can oxidize the aldehyde to glycolic acid, altering stoichiometry.

Temperature Control: Do not heat >60°C without a reflux condenser, as the monomer

becomes volatile.

Phase 3: Spill Management
Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (water), then wipe up.

Place in a sealed bag.

Solution Spill: Cover with vermiculite or activated charcoal pads. Do not use standard paper

towels if the solvent is flammable.

Decision Logic & Workflow Diagram
The following diagram illustrates the decision-making process for PPE selection based on the

chemical's state.
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Start: Handling 1,3-Dioxan-2-ol

Determine Physical State

Solid (Dimer Form)

Crystalline

Solution (Monomer Eq.)

Dissolved

PPE: Std Nitrile + P95 Mask
Focus: Dust Control

Check Carrier Solvent

PPE: Double Nitrile + Goggles
Focus: Sensitization

Aqueous/Alcohol

PPE: Laminate/Butyl Gloves
Focus: Permeation

DCM/THF/Strong Organic

Proceed with Synthesis
(Fume Hood Mandatory)

Click to download full resolution via product page

Caption: PPE selection logic based on the physical state and solvent carrier of 1,3-Dioxan-2-
ol.

Disposal & Deactivation
Never dispose of aldehyde-generating compounds down the drain.

Quenching (Small Scale < 5g):
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Treat the waste solution with an excess of aqueous Sodium Bisulfite (NaHSO₃). This

forms a stable bisulfite adduct with the aldehyde/hemiacetal, significantly reducing

volatility and reactivity.

Allow to stand for 30 minutes.

Waste Segregation:

Label: "Non-Halogenated Organic Waste - Contains Aldehydes."

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers as

aldehydes can oxidize to acids and corrode metal over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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